Cas no 64350-24-9 (N-Isobutyrylguanosine)

N-Isobutyrylguanosine Properties

Names and Identifiers

• N-Isobutyrylguanosine
• N2-Isobutyrylguanosine Monohydrate
• Guanosine,N-(2-methyl-1-oxopropyl)-
• N2-ISOBUTYRYL GUANOSINE
• N2-(2-METHYLPROPANOYL)-GUANOSINE
• N2-(Isobutyryl)-Guanosine
• NSC637541
• N2-Isobutyrylguanosine
• N-(9-(3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
• AK112192
• HMS1616F20
• RP07041
• SY069138
• NCI60_012453
• BB0296103
• Y9707
• 2-[(2-methylpropanoyl)amino]-9-pentofuranosyl-3,9-dihydro-6H-purin-6-one
• N-[9-[3,4-dihydroxy-5-(hydrox
• N-[9-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• N-(2-methylpropanoyl)guanosine
• Guanosine, N-(2-methyl-1-oxopropyl)-
• 2-N-isobutyrylguanosine
• AX8142758
• N-(9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-2-methylpropanamide
• N-(9-((2R
• BP-58620
• 64350-24-9
• N2-Isobutyryl-D-guanosine
• C14H19N5O6
• N-(9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
• CHEBI:188796
• CS-0046499
• N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• DTXSID201347293
• EN300-6494878
• MFCD00274102
• N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}-2-methylpropanamide
• SCHEMBL235638
• AC-32169
• AKOS016009519
• N-IbuG
• CHEMBL4104531
• N2-iso-Butyryl ? guanosine
• FS-4256
• OXTYJSXVUGJSGM-HTVVRFAVSA-N
• n2-(2-methylpropanoyl)guanosine
• N-(2-Methyl-1-oxopropyl)guanosine
• N-{9-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-6-OXO-1H-PURIN-2-YL}-2-METHYLPROPANAMIDE
• +Expand

• MDL： MFCD00274102
• InChIKey： OXTYJSXVUGJSGM-HTVVRFAVSA-N
• Inchi： 1S/C14H19N5O6/c1-5(2)11(23)17-14-16-10-7(12(24)18-14)15-4-19(10)13-9(22)8(21)6(3-20)25-13/h4-6,8-9,13,20-22H,3H2,1-2H3,(H2,16,17,18,23,24)/t6-,8-,9-,13-/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C([H])=NC2C(N([H])C(N([H])C(C([H])(C([H])([H])[H])C([H])([H])[H])=O)=NC1=2)=O)O[H])O[H]

Computed Properties

• Exact Mass: 353.13400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 353.134
• Heavy Atom Count: 25
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 158

Experimental Properties

• LogP: -1.60140
• PSA: 162.59000
• Refractive Index: 1.777
• Melting Point: 148°C(lit.)
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• Color/Form: White crystals.
• Solubility: Not determined.
• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),

N-Isobutyrylguanosine Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD142758)
• Signal Word：Warning

N-Isobutyrylguanosine Customs Data

• HS CODE：29389090